Cas no 1798041-51-6 (5-chloro-6-oxo-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1H-pyridine-3-carboxamide)

• Product Name: 5-chloro-6-oxo-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1H-pyridine-3-carboxamide
• CAS No: 1798041-51-6
• MF: C₁₃H₁₃ClN₄O₃
• MW: 308.720321416855
• CID: 5375595
• Update Time: 2025-05-21

5-chloro-6-oxo-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1H-pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-oxo-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1H-pyridine-3-carboxamide
• 3-Pyridinecarboxamide, 5-chloro-1,6-dihydro-6-oxo-N-[1-(tetrahydro-3-furanyl)-1H-pyrazol-4-yl]-

• Inchi： 1S/C13H13ClN4O3/c14-11-3-8(4-15-13(11)20)12(19)17-9-5-16-18(6-9)10-1-2-21-7-10/h3-6,10H,1-2,7H2,(H,15,20)(H,17,19)
• InChI Key： GVGCHBQLOUSOQZ-UHFFFAOYSA-N
• SMILES： C1NC(=O)C(Cl)=CC=1C(NC1=CN(C2CCOC2)N=C1)=O

Additional information on 5-chloro-6-oxo-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1H-pyridine-3-carboxamide

Introduction to 5-chloro-6-oxo-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1H-pyridine-3-carboxamide (CAS No. 1798041-51-6)

5-chloro-6-oxo-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1H-pyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1798041-51-6, belongs to a class of heterocyclic derivatives that are increasingly being explored for their therapeutic properties. The molecular structure of this compound incorporates several key functional groups, including a chloro substituent, an oxo group, and a pyrazole moiety, which contribute to its distinctive chemical properties and reactivity.

The significance of this compound lies in its potential applications in drug discovery and development. The presence of a pyridine core and a pyrazole ring system suggests that it may exhibit interactions with biological targets such as enzymes and receptors. Such interactions are crucial for the development of novel therapeutic agents that can modulate physiological processes effectively. The 5-chloro group and the 6-oxo group further enhance the compound's pharmacophoric characteristics, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease-related pathways. The N-[1-(oxolan-3-yl)pyrazol-4-yl] moiety in this compound is particularly noteworthy, as it introduces a cyclic ether group that can influence the compound's solubility, bioavailability, and metabolic stability. These factors are critical for the successful translation of preclinical findings into clinical applications.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that derivatives of pyridine and pyrazole have shown promise in treating conditions such as cancer, inflammation, and infectious diseases. The structural framework of 5-chloro-6-oxo-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1H-pyridine-3-carboxamide aligns well with these therapeutic areas, suggesting that it could serve as a valuable scaffold for designing next-generation drugs.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex core structure efficiently. These synthetic strategies not only highlight the synthetic prowess of modern chemistry but also underscore the importance of innovative approaches in drug development.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with potential biological targets. Techniques such as docking simulations and molecular dynamics simulations have provided insights into how the various functional groups contribute to binding affinity and specificity. These computational approaches are essential for guiding experimental design and optimizing lead compounds.

The pharmacological evaluation of 5-chloro-6-oxo-N-[1-(oxolan-3-yl)pyrazol-4-yll]-1H-pyridine-3-carboxamide has revealed several intriguing properties. In vitro assays have demonstrated its ability to inhibit specific enzymes involved in disease pathways, suggesting potential therapeutic efficacy. Additionally, preliminary in vivo studies have shown promising results in animal models, indicating good pharmacokinetic profiles and low toxicity levels. These findings are crucial for advancing the compound towards clinical trials.

The development of novel drug candidates is often accompanied by challenges related to formulation and delivery. The physicochemical properties of 5-chloro-6-oxxo-N-[1-(oxolan--3-y]pyrazol--4-yll)-1H-pyridine--carboxamide, such as solubility and stability, must be carefully considered to ensure optimal drug delivery systems can be developed. Collaborative efforts between chemists, pharmacologists, and pharmaceutical scientists are essential to address these challenges effectively.

The regulatory landscape for new drug approvals is stringent and requires comprehensive data on safety and efficacy. As such, rigorous preclinical testing is necessary before human trials can commence. The structural complexity of this compound necessitates thorough characterization through various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography.

The future prospects for 5-chloro--6-oxxo-N-[1-(oxolan--3-y]pyrazol--4-yll)-1H-pyridine--carboxamide are promising given its unique structural features and potential biological activities. Ongoing research aims to explore its mechanism of action in greater detail and identify additional therapeutic applications. Innovations in synthetic chemistry and biotechnology are likely to play pivotal roles in realizing these objectives.

In conclusion,5-chloro--6-oxxo-N-[1-(oxolan--3-y]pyrazol--4-yll)-1H-pyridine--carboxamide (CAS No. 1798041516) represents a significant advancement in pharmaceutical chemistry with its intricate molecular architecture and promising biological properties. Further research is warranted to fully harness its therapeutic potential and bring it closer to clinical translation.